Cas no 83711-63-1 (Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI))

• Product Name: Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI)
• CAS No: 83711-63-1
• MF: C₉H₁₂N₃Na₄O₁₃P₃
• MW: 555.084248542786
• CID: 733137
• PubChem ID: 44147853
• Update Time: 2025-04-19

Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI)
• Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodium salt
• tetrasodium,[[[(2S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate
• 83711-63-1
• EINECS 280-561-8

• Inchi： 1S/C9H16N3O13P3.4Na/c10-7-1-2-12(9(14)11-7)8-6(13)3-5(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17;;;;/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H,20,21)(H2,10,11,14)(H2,15,16,17);;;;/q;4*+1/p-4/t5-,6+,8+;;;;/m0..../s1
• InChI Key： MDGLOOQSYFXGOG-OIXZBRQUSA-J
• SMILES： P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])[O-])OC[C@@H]1C[C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O.[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 554.91737557g/mol
• Monoisotopic Mass: 554.91737557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259Ų